Cas no 1214352-53-0 (3-(3-Fluorophenyl)-5-fluorobenzoic acid)

3-(3-Fluorophenyl)-5-fluorobenzoic acid is a fluorinated aromatic carboxylic acid derivative with potential applications in pharmaceutical and agrochemical research. Its structure, featuring two fluorine substituents on distinct phenyl rings, enhances its metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. The compound’s fluorine atoms contribute to increased lipophilicity and improved binding affinity in target interactions. Its benzoic acid moiety allows for further functionalization, enabling the synthesis of more complex molecules. This compound is particularly useful in the development of kinase inhibitors and other bioactive agents. High purity and consistent synthesis protocols ensure reliability for research and industrial applications.
3-(3-Fluorophenyl)-5-fluorobenzoic acid structure
1214352-53-0 structure
Product Name:3-(3-Fluorophenyl)-5-fluorobenzoic acid
CAS No:1214352-53-0
MF:C13H8F2O2
MW:234.198230743408
MDL:MFCD14699221
CID:1038987
PubChem ID:46312323
Update Time:2025-06-09

3-(3-Fluorophenyl)-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3',5-Difluoro-[1,1'-biphenyl]-3-carboxylic acid
    • 3-fluoro-5-(3-fluorophenyl)benzoic acid
    • 3-(3-FLUOROPHENYL)-5-FLUOROBENZOIC ACID
    • AKOS015888623
    • 3',5-Difluoro-[1,1'-biphenyl]-3-carboxylicacid
    • SCHEMBL2160048
    • DTXSID80673357
    • 3',5-Difluoro[1,1'-biphenyl]-3-carboxylic acid
    • [1,1'-Biphenyl]-3-carboxylic acid, 3',5-difluoro-
    • MFCD14699221
    • DB-183393
    • BS-20931
    • IMLKBLKBVVRJIG-UHFFFAOYSA-N
    • 1214352-53-0
    • 3-(3-Fluorophenyl)-5-fluorobenzoic acid
    • MDL： MFCD14699221
    • Inchi： 1S/C13H8F2O2/c14-11-3-1-2-8(5-11)9-4-10(13(16)17)7-12(15)6-9/h1-7H,(H,16,17)
    • InChI Key： IMLKBLKBVVRJIG-UHFFFAOYSA-N
    • SMILES： FC1C=C(C(=O)O)C=C(C=1)C1C=CC=C(C=1)F

Computed Properties

  • Exact Mass: 234.04900
  • Monoisotopic Mass: 234.04923582g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.30000
  • LogP: 3.33000

3-(3-Fluorophenyl)-5-fluorobenzoic acid Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-(3-Fluorophenyl)-5-fluorobenzoic acid Pricemore >>

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3-(3-Fluorophenyl)-5-fluorobenzoic acid Production Method

3-(3-Fluorophenyl)-5-fluorobenzoic acid Related Literature

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